Cas no 67920-53-0 (Cholesta-5,7,22-trien-3beta-ol)

• Product Name: Cholesta-5,7,22-trien-3beta-ol
• CAS No: 67920-53-0
• MF: C₂₇H₄₂O
• MW: 382.62178850174
• CID: 2001746
• PubChem ID: 70406655
• Update Time: 2025-04-21

Cholesta-5,7,22-trien-3beta-ol Chemical and Physical Properties

Names and Identifiers

• Cholesta-5,7,22-trien-3beta-ol
• Ergosta-5,7,22-trien-3beta-ol
• DTXSID501286056
• SCHEMBL10622781
• 67920-53-0
• Cholesta-5,7,22-trien-3-ol, (3I(2),22Z)-

• Inchi： 1S/C27H42O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h6,8-10,18-19,21,23-25,28H,7,11-17H2,1-5H3/b8-6-/t19-,21+,23-,24+,25+,26+,27-/m1/s1
• InChI Key： RQOCXCFLRBRBCS-PUEWYXROSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC=C1[C@@H]2CC[C@]2(C)[C@@H]([C@@H](/C=C\CC(C)C)C)CC[C@H]21

Computed Properties

• Exact Mass: 382.323565959g/mol
• Monoisotopic Mass: 382.323565959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives